9-bromo-5-carboxymethyl-6,7-dihydro-1H, 5 H-pyrido[1,2,3-de]quinoxaline-2,3-dione

• Molecular Formula: C13H11BrN2O4
• Molecular Weight: 339.14 g/mol
• IUPAC Name: 2-(7-bromo-2,3-dioxo-1,4-diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-12-yl)acetic acid
• InChI: InChI=1S/C13H11BrN2O4/c14-7-3-6-1-2-8(5-10(17)18)16-11(6)9(4-7)15-12(19)13(16)20/h3-4,8H,1-2,5H2,(H,15,19)(H,17,18)
• InChI Key: RDSPPHOSNHTINE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)Br)NC(=O)C(=O)N3C1CC(=O)O
• Synonyms: 9-bromo-5-(carboxymethyl)-6,7-dihydro-1H,5H-pyrido(1,2,3-de)quinoxaline-2,3-dione; ID 17263; ID-17263; ID17263

Description

9-bromo-5-carboxymethyl-6,7-dihydro-1H, 5 H-pyrido[1,2,3-de]quinoxaline-2,3-dione, also known as this compound, is a useful research compound. Its molecular formula is C13H11BrN2O4 and its molecular weight is 339.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9-bromo-5-methoxycarbonylmethyl-6,7-dihydro-1H, 5H-pyrido[1,2,3-de]quinoxaline-2,3-dione (25.0 g, 0.071 mol) in a mixture of THF (350 mL) and methanol (350 mL) was added aqueous 1N NaOH (440 mL). The mixture was stirred for 2 h at room temperature, concentrated to ca. 500 mL, and acidified by addition of aqueous 1N HCl. The precipitates formed were collected by filtration, washed with distilled water, and dried in vacuo to give 22.9 g of the title compound (95%).